![molecular formula C12H14ClN3O3 B4407509 1-[2-(5-methyl-2-nitrophenoxy)ethyl]-1H-imidazole hydrochloride](/img/structure/B4407509.png)
1-[2-(5-methyl-2-nitrophenoxy)ethyl]-1H-imidazole hydrochloride
Overview
Description
1-[2-(5-methyl-2-nitrophenoxy)ethyl]-1H-imidazole hydrochloride is a chemical compound that has been extensively researched for its potential applications in scientific research. This compound is a derivative of imidazole and is commonly used in laboratory experiments to study its mechanism of action, biochemical and physiological effects, and future directions for research.
Mechanism of Action
The mechanism of action of 1-[2-(5-methyl-2-nitrophenoxy)ethyl]-1H-imidazole hydrochloride is not fully understood. However, it is believed to act as a modulator of various cellular signaling pathways, including the cyclic AMP (cAMP) signaling pathway. This compound has also been shown to interact with certain enzymes and receptors, which may contribute to its biological effects.
Biochemical and Physiological Effects:
Studies have shown that this compound has a range of biochemical and physiological effects. These include its ability to modulate cellular signaling pathways, regulate gene expression, and alter the activity of certain enzymes and receptors. Additionally, this compound has been shown to have anti-inflammatory and antioxidant properties, which may contribute to its potential therapeutic applications.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-[2-(5-methyl-2-nitrophenoxy)ethyl]-1H-imidazole hydrochloride in laboratory experiments is its high potency and selectivity. This compound has been shown to have a low toxicity profile, which makes it suitable for use in a wide range of experiments. However, one limitation of this compound is its relatively high cost, which may limit its use in certain research settings.
Future Directions
There are several future directions for research involving 1-[2-(5-methyl-2-nitrophenoxy)ethyl]-1H-imidazole hydrochloride. These include its potential applications in drug discovery and development, as well as its role in various biological processes. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic applications. Other future directions for research may include exploring the use of this compound in combination with other drugs or compounds to enhance its biological effects.
Scientific Research Applications
1-[2-(5-methyl-2-nitrophenoxy)ethyl]-1H-imidazole hydrochloride has been widely used in scientific research, particularly in the fields of pharmacology and biochemistry. This compound has been studied for its potential applications in drug discovery and development, as well as for its role in various biological processes.
properties
IUPAC Name |
1-[2-(5-methyl-2-nitrophenoxy)ethyl]imidazole;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3O3.ClH/c1-10-2-3-11(15(16)17)12(8-10)18-7-6-14-5-4-13-9-14;/h2-5,8-9H,6-7H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BLTGDSRJSGUXFE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)[N+](=O)[O-])OCCN2C=CN=C2.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14ClN3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.71 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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